![molecular formula C12H14ClNO3 B4509946 methyl 2-chloro-5-(isobutyrylamino)benzoate](/img/structure/B4509946.png)
methyl 2-chloro-5-(isobutyrylamino)benzoate
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical processes, including diazotization, Sandmeyer reaction, oxidation, esterification, chlorination, condensation, and methylation, indicating a complex synthesis route that may be adaptable for methyl 2-chloro-5-(isobutyrylamino)benzoate. These processes result in significant yields and are suitable for industrial production due to their efficiency and cost-effectiveness (Yang Jian-she, 2009).
Molecular Structure Analysis
Molecular structure analysis of related compounds reveals intra-molecular hydrogen bonding and specific orientations of side chains, which may be relevant for understanding the structure of methyl 2-chloro-5-(isobutyrylamino)benzoate. These structural features contribute to the stability and reactivity of the compound (Masaharu Kimura & S. Hourai, 2005).
Chemical Reactions and Properties
The chemical reactions involving related compounds showcase their versatility in forming various heterocyclic systems, indicating that methyl 2-chloro-5-(isobutyrylamino)benzoate could participate in a wide range of chemical reactions to form diverse products. The compound's reactivity is influenced by its molecular structure, particularly the functional groups present (Lucija Pizzioli et al., 1998).
Physical Properties Analysis
The analysis of the physical properties of structurally related compounds, including their crystalline forms and molecular conformations, provides insights into the likely physical characteristics of methyl 2-chloro-5-(isobutyrylamino)benzoate. These properties are crucial for determining the compound's suitability for various scientific applications (Hadgu Girmay Gebreslasie et al., 2011).
Chemical Properties Analysis
The chemical properties of methyl 2-chloro-5-(isobutyrylamino)benzoate can be inferred from studies on similar compounds, which demonstrate their ability to undergo various chemical transformations. These properties are influenced by the compound's functional groups, which dictate its reactivity and interactions with other chemicals (J. Casimir et al., 2002).
properties
IUPAC Name |
methyl 2-chloro-5-(2-methylpropanoylamino)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3/c1-7(2)11(15)14-8-4-5-10(13)9(6-8)12(16)17-3/h4-7H,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPHNOIZPPUKICE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC(=C(C=C1)Cl)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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